5-(o-Tolyl)furan-2-carboxylic acid

• IUPAC Name: 5-(2-methylphenyl)furan-2-carboxylic acid
• InChI: InChI=1S/C12H10O3/c1-8-4-2-3-5-9(8)10-6-7-11(15-10)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key: SZMXDXBNMHKBAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC=C(O2)C(=O)O
• Molecular Formula: C12H10O3
• DSSTOX Substance ID: DTXSID40409194
• Molecular Weight: 202.21 g/mol
• CAS RN: 80174-04-5

Description

5-(o-Tolyl)furan-2-carboxylic acid is a chemical compound with the molecular formula C12H10O3. It contains a total of 26 bonds, including 16 non-H bonds, 12 multiple bonds, 2 rotatable bonds, 1 double bond, 11 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 carboxylic acid (aromatic), 1 hydroxyl group, and 1 Furane.

Synthesis Analysis

The synthesis of 5-(o-Tolyl)furan-2-carboxylic acid and similar compounds has been a topic of interest in sustainable technologies. A novel catalytic strategy involving protective chemistry has been presented for the selective production of 5-formylfuran-2-carboxylic acid (FFCA) and furan-2,5-dicarboxylic acid (FDCA) from concentrated 5-hydroxymethylfurfural (HMF) solutions.

Molecular Structure Analysis

The molecular structure of 5-(o-Tolyl)furan-2-carboxylic acid includes a furan ring, a carboxylic acid group, and an o-tolyl group. The molecule is characterized by its aromatic bonds and the presence of a five-membered furan ring.

Chemical Reactions Analysis

The chemical reactions involving 5-(o-Tolyl)furan-2-carboxylic acid are primarily oxidation reactions. For instance, a catalytic strategy has been developed for the selective production of FFCA and FDCA from concentrated HMF solutions.

Scientific Research Applications

• Selective Production of 5-Formylfuran-2-carboxylic Acid and Furan-2,5-dicarboxylic Acid

  • Application: This research presents a novel catalytic strategy for the selective production of 5-formylfuran-2-carboxylic acid (FFCA) and furan-2,5-dicarboxylic acid (FDCA) from concentrated 5-hydroxymethylfurfural (HMF) solutions.
  • Method: The method involves protecting the reactive formyl group of HMF by acetalization with 1,3-propanediol (PDO), which prevents degradation.

• Furan Platform Chemicals Beyond Fuels and Plastics

  • Application: This research discusses the manufacture and uses of furan platform chemicals (FPCs) directly available from biomass.
  • Method: The method involves switching from traditional resources such as crude oil to biomass.

• Synthesis of a Single-Molecule Magnet, Mn 11 Gd 2 Based High-Nuclearity Heterometallic Complex

  • Application: This research involves the synthesis of a single-molecule magnet, Mn 11 Gd 2 based high-nuclearity heterometallic complex.

• Development of Furan-2,5-dicarboxylic Acid (FDCA)-based Organogelators

  • Application: This study explores the possibility to design FDCA-based organogelators that self-assemble into fibrillar networks stabilized by hydrogen bonding.

• One-step Synthesis of Furan-2,5-dicarboxylic Acid from Furan-2

  • Application: This research involves the one-step synthesis of furan-2,5-dicarboxylic acid (FDCA) from furan-2.
  • Method: The method involves pre-extraction of hemicelluloses prior to kraft pulping and further conversion to high added value chemicals.

• 2,5-Furandicarboxylic Acid: An Intriguing Precursor for Monomer and Polymer Synthesis
  • Application: This research highlights new alternative methods to synthesize 2,5-furandicarboxylic acid that are both more advantageous and attractive than conventional oxidation of 5-hydroxymethylfurfural. It also focuses on the use of 2,5-furandicarboxylic acid as a polymer precursor and the various potential applications that arise from these furan-based materials.

• Sustainable Chemicals: A Brief Survey of the Furans

  • Application: This research offers some perspective on the metamorphosis that has already begun to take place in substantial parts of the chemical industry, i.e., a switch from traditional resources such as crude oil to biomass. It also discusses the manufacture and uses of furan platform chemicals (FPCs) directly available from biomass.
  • Method: The method involves replacing the workhorse of chemical reactants and petroleum refineries with biorefineries.

• Development of Furan-2,5-dicarboxylic Acid (FDCA)-based Organogelators

  • Application: This study explores the possibility to design FDCA-based organogelators that self-assemble into fibrillar networks stabilized by hydrogen bonding.

Future Directions

The future directions for the study and application of 5-(o-Tolyl)furan-2-carboxylic acid and similar compounds lie in the field of sustainable technologies. The synthesis and application of furanic compounds, including 5-(o-Tolyl)furan-2-carboxylic acid, is an important branch of green and sustainable chemistry.

Citations

Derivatives of (R)-3-(5-Furanyl)carboxamido-2-aminopropanoic Acid as Potent NMDA Receptor Glycine Site Agonists with GluN2 Subunit-Specific Activity

F Zhao, U Atxabal, S Mariottini, F Yi… - Journal of medicinal …, 2021 - ACS Publications

NMDA receptors mediate glutamatergic neurotransmission and are therapeutic targets due to their involvement in a variety of psychiatric and neurological disorders. Here, we describe …

Number of citations: 3 pubs.acs.org